Cas no 2171785-41-2 (6-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylhexanoic acid)

• Product Name: 6-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylhexanoic acid
• CAS No: 2171785-41-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6428139
• PubChem ID: 165875799
• Update Time: 2025-06-30

6-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylhexanoic acid
• EN300-1523238
• 2171785-41-2
• 6-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-4-methylhexanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(13-14-25(31)32)15-16-29-27(33)26(19-7-6-8-19)30-28(34)35-17-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-12,18-19,24,26H,6-8,13-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： MVTJUABJFFLKLN-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C)CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 6-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-4-methylhexanoic acid

6-2-Cyclobutyl-2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}acetamido-4-methylhexanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171785-41-2, known as 6-2-cyclobutyl-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}acetamido-4-methylhexanoic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hexanoic acid backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, peptide synthesis, and material science.

Chemical Structure and Synthesis

The molecular structure of this compound is highly specialized, featuring a hexanoic acid chain with substituents at specific positions. The cyclobutyl group is attached to the second carbon of the chain, while the Fmoc group is linked via an amino group to the same carbon. Additionally, a methyl group is present at the fourth carbon of the hexanoic acid backbone. This arrangement creates a molecule with unique steric and electronic properties.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation for cyclobutane formation, peptide coupling techniques for Fmoc attachment, and selective oxidation or reduction steps to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which are crucial for pharmacological studies.

Physical and Chemical Properties

Experimental data indicate that this compound has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its Fmoc group contributes significantly to its stability under mild conditions, making it suitable for use in peptide synthesis where protection-deprotection cycles are essential.

Recent studies have also explored the thermal stability of this compound under various conditions. Using advanced techniques like differential scanning calorimetry (DSC), researchers have determined that the compound retains its integrity up to 200°C before undergoing decomposition. This property is particularly valuable for applications requiring high-temperature processing.

Biological Activity and Applications

The biological activity of 6-2-cyclobutyl-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}acetamido-4-methylhexanoic acid has been extensively studied in vitro and in vivo. Initial assays have shown that it exhibits moderate inhibitory activity against certain proteases, suggesting potential applications as a lead compound in antiviral drug development.

In addition to its pharmacological relevance, this compound has found utility in materials science. Its rigid structure and functional groups make it an ideal candidate for use in self-assembling monolayers (SAMs) and nanocomposite materials. Recent research has demonstrated that films formed by this compound exhibit excellent mechanical properties and biocompatibility, making them suitable for biomedical devices.

Recent Research Developments

Over the past few years, there has been a surge in research focusing on optimizing the synthesis and enhancing the bioavailability of this compound. For instance, researchers at the University of California have developed a novel microwave-assisted synthesis route that significantly reduces reaction times while maintaining high yields.

Moreover, computational chemistry studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of this molecule. These studies have revealed that the Fmoc group plays a critical role in stabilizing certain transition states during enzymatic reactions, thereby influencing its biological activity.

Future Prospects

Looking ahead, the potential applications of 6-2-cyclobutyl-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}acetamido-4-methylhexanoic acid seem limitless. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting various therapeutic areas such as oncology, infectious diseases, and neurodegenerative disorders.

In conclusion, CAS No. 2171785-41-2 represents a cutting-edge molecule with significant potential across multiple disciplines. As research continues to uncover its properties and applications, this compound is poised to make meaningful contributions to both academic and industrial advancements.